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Compound of Interest

Compound Name: Cyclohexyl methacrylate

Cat. No.: B093084

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling and management of cyclohexyl
methacrylate (CHMA) in a laboratory setting. Adherence to these guidelines is crucial for
ensuring personnel safety and maintaining a secure research environment. Cyclohexyl
methacrylate is a versatile monomer used in the synthesis of polymers for various
applications, including coatings, plastics, and textiles.[1][2][3] Understanding its chemical
properties and potential hazards is paramount for its safe use.

Chemical and Physical Properties

Cyclohexyl methacrylate is a combustible liquid that can cause skin irritation and allergic
reactions, as well as respiratory irritation.[4][5][6] It is crucial to be aware of its physical and
chemical properties to handle it safely.
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Property Value Source
CAS Number 101-43-9 [1114]
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [1]
Appearance Colorless to light yellow liquid [1107118]
Odor Ester-like, aromatic [71[8]1[9]
Boiling Point 68-70 °C @ 4 mmHg [1][10]
Melting Point -104 °C [9][10]
Flash Point 81 °C (177.8 °F) [5][9]
Density 0.964 g/mL at 25°C [1][10]
Vapor Pressure 0-2 _mmHg @25°C [11]
(estimated)
Solubility in Water 1331 mgll @ 25°C [11]

(estimated)

Hazard Identification and Classification

Cyclohexyl methacrylate is classified as a hazardous substance. The Globally Harmonized

System (GHS) classification highlights its primary risks.

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid

) o H317: May cause an allergic
Skin Sensitization 1 _ _

skin reaction
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic o
3 H402: Harmful to aquatic life

Environment, Acute Hazard
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Source:[4][5][12]

Below is a diagram illustrating the logical relationship of CHMA's hazard classifications.

Hazard Classifications

Environmental Hazard Health Hazard Details
(Acute 3)

STOT SE
(Category 3)
Respiratory Irritation

Cyclohexyl Methacrylate Health Hazards

Skin Sensitization
(Category 1)

> Flammable Liquid
(Category 4)

Click to download full resolution via product page

Hazard classifications for Cyclohexyl Methacrylate.

Safe Handling and Storage Protocols

Proper handling and storage are critical to prevent exposure and accidents.

Engineering Controls

o Ventilation: Always handle cyclohexyl methacrylate in a well-ventilated area.[4][5] A
certified chemical fume hood is required for all operations that may generate vapors or
aerosols.[13] The fume hood sash should be kept as low as possible.[13]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling CHMA.
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PPE Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield.

Protects against splashes and
vapors.[12][14]

Hand Protection

Chemical-resistant gloves
(e.g., butyl rubber, polyvinyl

alcohol).

Prevents skin contact and
potential sensitization.[13][14]
Gloves should be inspected
before use and replaced
immediately if damaged.[10]
[14]

Skin and Body Protection

Lab coat, chemical-resistant

apron, and closed-toe shoes.

Protects against accidental

spills and splashes.[5][13]

Respiratory Protection

An air-purifying respirator with
an organic vapor cartridge may
be necessary for higher
concentrations or in case of

ventilation failure.[12]

Prevents respiratory irritation

from inhaling vapors.[12]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[12]

e Do not breathe vapors or mists.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

e Use non-sparking tools and take precautionary measures against static discharge.[5][12]

e Ground all transfer equipment to prevent electrostatic buildup.[5][12]

o Containers should be kept tightly closed when not in use.[4][5]

Storage Conditions

o Store in a cool, dry, and well-ventilated place, away from direct sunlight and sources of heat.

[41051[7]
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e The storage temperature should not exceed 35°C (95°F).[2]

o CHMA s stabilized with an inhibitor, which requires the presence of dissolved oxygen to be
effective. Therefore, it must be stored under air, not under an inert atmosphere like nitrogen.

[21[8][9]
e Ensure at least 10% headspace in the storage container.[5]

» Store away from incompatible materials such as strong oxidizing agents, reducing agents,
and nitric acid.[4][7]

o Risk of spontaneous polymerization exists if the material is overheated or in the presence of
oxidizing agents.[4][5]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[6][12]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical attention.[4][6][12]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][6][12]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. If the person is conscious, give them 200-
300 ml of water to drink. Seek immediate
medical attention.[4][12]

The following diagram outlines the first aid response workflow.
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First aid response workflow for Cyclohexyl Methacrylate exposure.

Spill and Leak Control

A prompt and safe response to spills is essential to mitigate hazards.
Experimental Protocol for Small Spill Cleanup:

e Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated, preferably within a chemical fume hood.[6]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create sparks.[7]

o Don PPE: Wear the appropriate personal protective equipment as outlined in section 3.2.
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e Containment: For small spills, contain the liquid with an inert absorbent material such as
sand, silica gel, or universal binder.[7]

o Absorption: Carefully apply the absorbent material over the spill, working from the outside in.

e Collection: Once the liquid is fully absorbed, use non-sparking tools to collect the material
and place it into a suitable, labeled, and sealed container for disposal.[7][12]

o Decontamination: Clean the spill area thoroughly with water and detergent.[4][12]

» Disposal: Dispose of the contaminated waste in accordance with institutional and local
regulations for hazardous waste.[4][12]

For large spills, evacuate the area and contact the institution's environmental health and safety
(EHS) department immediately.[13]

The workflow for responding to a spill is depicted below.
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Workflow for responding to a Cyclohexyl Methacrylate spill.

Fire Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,
or carbon dioxide (CO2).[4][6][12]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: The material is combustible and containers may explode when heated.[7]
Vapors are heavier than air and may travel to a source of ignition and flash back.[12]

Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[7][12]

Waste Disposal

Dispose of cyclohexyl methacrylate and any contaminated materials as hazardous waste.

[4]

Waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[10]

Do not dispose of into drains or the environment.[4][10]

Containers should be left in their original form and not mixed with other waste.[10]

Toxicological Information

Acute Toxicity: Considered to have low toxicity after a single ingestion or skin contact.[12]
Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[4][6][12]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[6][12]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or
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OSHA.[6][10]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle cyclohexyl methacrylate in a laboratory setting,
minimizing risks and ensuring a secure work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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